Cas no 2171589-19-6 (4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}thiomorpholine-3-carboxylic acid)

• Product Name: 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}thiomorpholine-3-carboxylic acid
• CAS No: 2171589-19-6
• MF: C₂₅H₂₆N₂O₅S
• MW: 466.549345493317
• CID: 6046506
• PubChem ID: 165570422
• Update Time: 2025-05-21

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}thiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}thiomorpholine-3-carboxylic acid
• 2171589-19-6
• EN300-1522296
• 4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetyl}thiomorpholine-3-carboxylic acid

• Inchi： 1S/C25H26N2O5S/c28-22(27-11-12-33-15-21(27)23(29)30)13-25(9-10-25)26-24(31)32-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,26,31)(H,29,30)
• InChI Key： JQXDXDMCARMZSS-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(=O)O)C1)C(CC1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.15624311g/mol
• Monoisotopic Mass: 466.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 121Ų

Additional information on 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}thiomorpholine-3-carboxylic acid

Research Brief on 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}thiomorpholine-3-carboxylic acid (CAS: 2171589-19-6)

The compound 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}thiomorpholine-3-carboxylic acid (CAS: 2171589-19-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiomorpholine-3-carboxylic acid scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, is being explored for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have highlighted its role as a versatile building block in the development of novel bioactive compounds.

One of the key areas of research involving this compound is its use in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, enabling the stepwise assembly of peptides. The thiomorpholine-3-carboxylic acid moiety, on the other hand, introduces conformational constraints and enhances the stability of the resulting peptides. Recent publications have demonstrated the efficacy of this compound in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential in targeting protein-protein interactions.

In addition to its applications in peptide synthesis, 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}thiomorpholine-3-carboxylic acid has been investigated for its potential as a pharmacophore in drug design. Computational studies and molecular docking analyses have revealed that the cyclopropylacetyl and thiomorpholine groups can interact with specific biological targets, such as enzymes and receptors involved in inflammatory and oncogenic pathways. Preliminary in vitro assays have shown promising results, with the compound exhibiting moderate inhibitory activity against certain kinases and proteases.

Recent advancements in synthetic methodologies have also facilitated the scalable production of this compound, addressing previous challenges related to yield and purity. Innovations in protecting group strategies and coupling reagents have improved the efficiency of its incorporation into complex molecular architectures. These developments are expected to accelerate its adoption in both academic and industrial research settings.

Looking ahead, further studies are needed to fully elucidate the pharmacological profile of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}thiomorpholine-3-carboxylic acid and its derivatives. In vivo studies, toxicity assessments, and structure-activity relationship (SAR) analyses will be critical in determining its suitability as a lead compound for therapeutic development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this intriguing molecule.